molecular formula C21H22N2O4S B2869489 5-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-2-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one 1,1-dioxide CAS No. 852451-78-6

5-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-2-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one 1,1-dioxide

Cat. No. B2869489
CAS RN: 852451-78-6
M. Wt: 398.48
InChI Key: QYAWGXXTGREKAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-2-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H22N2O4S and its molecular weight is 398.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Methods

A notable application of this compound is found in its synthesis methods. For instance, Reinhoudt and Kouwenhoven (1974) detailed a novel route for synthesizing benzo[b]thiepins, a class related to the compound . This method involves a cycloaddition process and subsequent ring modifications, highlighting the compound's utility in complex organic synthesis processes (Reinhoudt & Kouwenhoven, 1974).

Medicinal Chemistry

The compound's relevance in medicinal chemistry is exemplified by Gupta, Devi, and Kishore (2012), who worked on the synthesis of face ‘b’ pyrido-annulated analogs of 1,5-benzothiazepines, which have significant medicinal interest. This research showcases the potential for developing therapeutic agents based on the structural framework of benzothiazepines (Gupta, Devi, & Kishore, 2012).

Ring Contraction Studies

Khalaj and Adibpour (2008) explored the ring contraction of benzo[f][1,2]thiazepine-1,1-dioxides, a process relevant to the compound's structural modifications. Their research provides insights into the transformation of these compounds under different chemical conditions (Khalaj & Adibpour, 2008).

Pharmaceutical Intermediates

In the pharmaceutical industry, the compound serves as a key intermediate in the synthesis of various drugs. For instance, Xiu-lan (2009) discusses the synthesis of 3-Chloro-6-methyl-dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide, indicating its role as an intermediate in drug synthesis processes (Xiu-lan, 2009).

Development of Novel Compounds

The compound's framework is also used in the development of novel compounds with potential medicinal applications. For example, Gupta et al. (2012) synthesized derivatives of 1,5-Benzothiazepin-S,S-Dioxide, demonstrating the versatility of this compound in generating new chemical entities of potential therapeutic value (Gupta, Devi, Chaudhary, & Kishore, 2012).

properties

IUPAC Name

1,1-dioxo-5-(2-oxo-2-pyrrolidin-1-ylethyl)-2-phenyl-2,3-dihydro-1λ6,5-benzothiazepin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N2O4S/c24-20-14-19(16-8-2-1-3-9-16)28(26,27)18-11-5-4-10-17(18)23(20)15-21(25)22-12-6-7-13-22/h1-5,8-11,19H,6-7,12-15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QYAWGXXTGREKAJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)C(=O)CN2C(=O)CC(S(=O)(=O)C3=CC=CC=C32)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.